Cas no 2138564-43-7 (methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride)

• Product Name: methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride
• CAS No: 2138564-43-7
• MF: C₉H₁₁ClFNO₃
• MW: 235.639945268631
• CID: 6172130
• PubChem ID: 165489950
• Update Time: 2025-10-31

methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride
• EN300-1086699
• 2138564-43-7

• Inchi： 1S/C9H10FNO3.ClH/c1-13-7-4-5(9(12)14-2)3-6(11)8(7)10;/h3-4H,11H2,1-2H3;1H
• InChI Key： OAJFKTBYBPXKLA-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC(C(=O)OC)=CC=1OC)N

Computed Properties

• Exact Mass: 235.0411491g/mol
• Monoisotopic Mass: 235.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride

Research Briefing on Methyl 3-Amino-4-Fluoro-5-Methoxybenzoate Hydrochloride (CAS: 2138564-43-7)

Methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride (CAS: 2138564-43-7) is a fluorinated benzoate derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential applications in drug discovery, with a focus on its role as a building block for novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives synthesized from this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The presence of the fluorine atom at the 4-position was found to significantly enhance binding affinity to the target enzymes, while the methoxy group contributed to improved metabolic stability.

Another significant application was reported in a recent ACS Infectious Diseases publication, where the compound was utilized in the synthesis of novel antimicrobial agents. The research team modified the benzoate scaffold to create analogs with enhanced activity against drug-resistant bacterial strains. The hydrochloride salt form (2138564-43-7) proved particularly valuable in these synthetic routes due to its improved solubility and handling characteristics compared to the free base form.

From a synthetic chemistry perspective, several methodological advances have been made in the production and modification of methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride. A 2024 Organic Process Research & Development paper detailed an optimized large-scale synthesis protocol that improved yield and purity while reducing environmental impact. The new process employed catalytic fluorination methods and green chemistry principles, addressing previous challenges in the industrial-scale production of this intermediate.

Current research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its structural features may facilitate the design of bifunctional molecules for targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society national meeting showed promising activity in proof-of-concept studies, particularly in oncology applications.

As research progresses, methyl 3-amino-4-fluoro-5-methoxybenzoate hydrochloride continues to demonstrate its versatility as a valuable chemical building block in medicinal chemistry. Future studies are expected to further elucidate its structure-activity relationships and expand its applications in drug discovery programs targeting various disease areas.